Cas no 1032-19-5 (3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one)

• Product Name: 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one
• CAS No: 1032-19-5
• MF: C₁₅H₁₁Cl₂NOS
• MW: 324.224940538406
• CID: 1074476
• PubChem ID: 1713184
• Update Time: 2025-04-20

3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one
• 3-chloro-1-(2-chlorophenothiazin-10-yl)propan-1-one
• AKOS BC-1773
• 2-CHLORO-10-(3-CHLOROPROPANOYL)-10H-PHENOTHIAZINE
• 3-chloro-1-(2-chloro-10H-phenothiazin-10-yl)propan-1-one
• DTXSID90364865
• CS-0315313
• STK072281
• 2-chloro-10-(3-chloropropionyl)-phenothiazine
• 2-chloro-10-(b-chloropropionyl)phenothiazine
• AKOS000547616
• NXCPSOJXOWCPQZ-UHFFFAOYSA-N
• BBL008856
• VS-01995
• SCHEMBL11171388
• 1032-19-5
• ALBB-033469
• MFCD00428981
• AG-670/32986003

• MDL： MFCD00428981
• Inchi： 1S/C15H11Cl2NOS/c16-8-7-15(19)18-11-3-1-2-4-13(11)20-14-6-5-10(17)9-12(14)18/h1-6,9H,7-8H2
• InChI Key： NXCPSOJXOWCPQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(CCCl)=O)C1C=CC=CC=1S2

Computed Properties

• Exact Mass: 322.9938405g/mol
• Monoisotopic Mass: 322.9938405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.6Ų

3-Chloro-1-(2-chloro-phenothiazin-10-yl)-propan-1-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines